Cas no 61903-17-1 (1H-1,4-Diazepine, hexahydro-1-(1-oxooctyl)-)

• Product Name: 1H-1,4-Diazepine, hexahydro-1-(1-oxooctyl)-
• CAS No: 61903-17-1
• MF: C₁₃H₂₆N₂O
• MW: 226.358343601227
• MDL: MFCD11194687
• CID: 463476
• PubChem ID: 43125156
• Update Time: 2025-09-24

1H-1,4-Diazepine, hexahydro-1-(1-oxooctyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-1,4-Diazepine, hexahydro-1-(1-oxooctyl)-
• 1-(1,4-diazepan-1-yl)octan-1-one
• 61903-17-1
• AKOS009254550
• SCHEMBL19788225
• MFCD11194687
• DTXSID30655441

• MDL： MFCD11194687
• Inchi： 1S/C13H26N2O/c1-2-3-4-5-6-8-13(16)15-11-7-9-14-10-12-15/h14H,2-12H2,1H3
• InChI Key： WEAWKCSUTRFBHY-UHFFFAOYSA-N
• SMILES： O=C(CCCCCCC)N1CCNCCC1

Computed Properties

• Exact Mass: 226.20468
• Monoisotopic Mass: 226.205
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.3A^2
• XLogP3: 2.4

Experimental Properties

• PSA: 32.34